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Compound of Interest

Compound Name: Gamma-glutamylcysteine TFA

Cat. No.: B1451268 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential, immediate safety and logistical information for the

disposal of Gamma-glutamylcysteine TFA, a dipeptide commonly used in glutathione

synthesis research. While some safety data sheets (SDS) classify this compound as non-

hazardous, the presence of the trifluoroacetic acid (TFA) salt warrants a cautious approach to

its disposal.

Hazard Assessment and Safety Precautions
Gamma-glutamylcysteine itself may cause skin and eye irritation. Trifluoroacetic acid is a

corrosive substance, and while its properties are moderated in the salt form, it is prudent to

handle the compound with care.

Personal Protective Equipment (PPE) is mandatory when handling Gamma-glutamylcysteine
TFA. This includes:

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile or other suitable chemical-resistant gloves.

Body Protection: A standard laboratory coat.
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Always handle the compound in a well-ventilated area, preferably within a fume hood, to avoid

inhalation of any dust or aerosols.

Disposal Procedures
Due to the trifluoroacetic acid component, Gamma-glutamylcysteine TFA waste should be

treated as hazardous chemical waste. Do not dispose of this compound down the drain or in

regular trash.

Step-by-Step Disposal Protocol:
Segregation: Designate a specific, clearly labeled hazardous waste container for Gamma-
glutamylcysteine TFA and any materials contaminated with it (e.g., weighing boats, pipette

tips, gloves).

Container Labeling: The waste container must be labeled with "Hazardous Waste" and the

full chemical name: "Gamma-glutamylcysteine TFA".

Waste Accumulation: Collect all solid and liquid waste containing Gamma-glutamylcysteine
TFA in this designated container. Ensure the container is kept securely closed when not in

use.

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory, away from incompatible materials.

Arranging for Pickup: Once the container is full, or if it is no longer needed, arrange for its

disposal through your institution's Environmental Health and Safety (EHS) department.

Follow their specific procedures for waste pickup requests.

Spill Management
In the event of a spill:

Evacuate: Alert others in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated. If the spill is large or in a poorly ventilated

space, do not attempt to clean it up yourself. Contact your EHS department.
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Contain: For small spills, contain the material using an inert absorbent material (e.g.,

vermiculite, sand, or a commercial spill kit).

Clean-up: Carefully scoop the absorbed material into the designated hazardous waste

container.

Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the cleaning materials as hazardous waste.

Quantitative Data Summary
Property Value Source

Molecular Formula C₁₀H₁₅F₃N₂O₇S PubChem

Molecular Weight 364.3 g/mol PubChem

Appearance White to off-white solid -

Hazard Classification

Not classified as hazardous by

some suppliers, but handle

with caution due to TFA

component and potential for

irritation.

GlpBio SDS
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Caption: Workflow for the proper disposal of Gamma-glutamylcysteine TFA.
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Signaling Pathway: Role in Glutathione Synthesis
Gamma-glutamylcysteine is a critical intermediate in the biosynthesis of glutathione (GSH), a

major antioxidant in the body. Understanding its role provides context for its use in research.
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Caption: The role of γ-Glutamylcysteine in the glutathione synthesis pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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